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Compound of Interest

Compound Name:
2,6-Bis((S)-4-(tert-butyl)-4,5-

dihydrooxazol-2-yl)pyridine

CAS No.: 118949-63-6

Cat. No.: B047722

Get Quote

This guide provides an in-depth exploration of the chiral ligand (S,S)-t-Bu-PyBox, a cornerstone

in modern asymmetric synthesis. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the ligand's fundamental properties, synthesis, and its

pivotal role in orchestrating highly stereoselective chemical transformations. We will explore the

mechanistic nuances that underpin its catalytic efficacy and provide practical insights into its

application.

Introduction: The Power of C₂-Symmetry in PyBox
Ligands
In the realm of asymmetric catalysis, the quest for ligands that can effectively induce chirality in

a predictable and controlled manner is paramount. The Pyridine-bis(oxazoline) or "PyBox"

family of ligands emerged as a significant breakthrough in this field.[1] First introduced by

Nishiyama in 1989, these ligands are characterized by a pyridine ring flanked by two chiral

oxazoline moieties.[1] This C₂-symmetric tridentate structure allows for well-defined

coordination geometries with a variety of metal centers, creating a rigid and predictable chiral

environment around the catalytic site.[2]
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Among the various PyBox derivatives, the (S,S)-t-Bu-PyBox, with its bulky tert-butyl groups at

the 4-position of the oxazoline rings, has proven to be exceptionally effective in a wide array of

enantioselective reactions. The steric hindrance imposed by the tert-butyl groups plays a

crucial role in directing the approach of substrates, thereby achieving high levels of

stereochemical control. This guide will focus specifically on the synthesis, properties, and

applications of this influential ligand.

Physicochemical Properties of (S,S)-t-Bu-PyBox
A thorough understanding of the physical and chemical characteristics of a ligand is

fundamental to its successful application. The key properties of (S,S)-t-Bu-PyBox are

summarized below.

Property Value Source

Molecular Formula C₁₉H₂₇N₃O₂ [3]

Molecular Weight 329.44 g/mol [3]

IUPAC Name

2,6-bis[(4S)-4-tert-butyl-4,5-

dihydro-1,3-oxazol-2-

yl]pyridine

[3]

CAS Number 118949-63-6 [3]

Appearance White to off-white powder [4]

Purity ≥ 97 wt %, ≥ 98 % ee [4]

Storage 4°C, stored under nitrogen [3]

Synthesis of (S,S)-t-Bu-PyBox: A Step-by-Step
Protocol
The synthesis of (S,S)-t-Bu-PyBox is a well-established procedure, typically commencing from

either pyridine-2,6-dicarbonyl dichloride or 2,6-dicyanopyridine.[1] The following protocol is a

robust and scalable method adapted from established literature procedures.[5][6]

Experimental Protocol:
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Step 1: Synthesis of the Bis-hydroxyamide Intermediate

To a solution of (S)-tert-leucinol in an appropriate solvent, slowly add pyridine-2,6-dicarbonyl

dichloride at a controlled temperature.

The reaction mixture is stirred until completion, monitored by thin-layer chromatography

(TLC).

Upon completion, the reaction is quenched, and the bis-hydroxyamide intermediate is

extracted and purified.

Step 2: Chlorination of the Bis-hydroxyamide

The purified bis-hydroxyamide is dissolved in a suitable solvent and treated with a

chlorinating agent, such as thionyl chloride, to convert the hydroxyl groups into chlorides.

The reaction is typically performed at low temperatures to control reactivity.

After the reaction is complete, the solvent and excess reagent are removed under reduced

pressure.

Step 3: Cyclization to Form (S,S)-t-Bu-PyBox

The resulting bis-chloroamide is dissolved in a suitable solvent and treated with a base to

induce intramolecular cyclization.

The reaction mixture is stirred, often with heating, to drive the formation of the two oxazoline

rings.

The final product, (S,S)-t-Bu-PyBox, is then isolated and purified, typically by column

chromatography.
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Applications in Asymmetric Catalysis
The utility of (S,S)-t-Bu-PyBox is demonstrated in its successful application across a diverse

range of metal-catalyzed asymmetric reactions. The ligand's tridentate nature and the steric

bulk of the tert-butyl groups are instrumental in creating a highly organized and effective chiral

pocket around the metal center.

Enantioselective Diels-Alder Reactions
The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. The use

of chiral Lewis acids derived from (S,S)-t-Bu-PyBox and a metal salt (e.g., FeCl₃) can catalyze

the reaction between dienes and dienophiles with high enantioselectivity.[7]

Causality: The metal/(S,S)-t-Bu-PyBox complex coordinates to the dienophile, lowering its

LUMO energy and activating it towards cycloaddition. The chiral environment created by the

ligand ensures that the diene approaches the dienophile from a specific face, leading to the
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preferential formation of one enantiomer of the cycloadduct. The bulky tert-butyl groups

effectively block one face of the dienophile, dictating the stereochemical outcome.

Catalyst Formation
Catalytic Cycle

(S,S)-t-Bu-PyBox

Chiral Lewis Acid
[M(PyBox)]ⁿ⁺

Metal Salt (e.g., FeCl₃) Dienophile Diene Activated Complex Enantioenriched
Cycloadduct
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Enantioselective Aldol Reactions
The aldol reaction is a fundamental carbon-carbon bond-forming reaction. (S,S)-t-Bu-PyBox, in

combination with metal triflates, has been shown to catalyze the Mukaiyama aldol reaction with

high diastereo- and enantioselectivity.[7]

Causality: The chiral Lewis acid complex activates the aldehyde carbonyl group for nucleophilic

attack by a silyl enol ether. The rigid structure of the metal-PyBox complex and the steric

hindrance from the tert-butyl groups control the facial selectivity of the nucleophilic attack on

the coordinated aldehyde, leading to the formation of the desired stereoisomer of the β-hydroxy

carbonyl compound.

Enantioselective Michael Additions
The conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, or the Michael

reaction, is another key C-C bond-forming transformation. Lanthanide complexes of PyBox

ligands have been successfully employed as catalysts for enantioselective nitro-Michael

additions.[8]
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Causality: The mechanism is analogous to other Lewis acid-catalyzed reactions, where the

metal-(S,S)-t-Bu-PyBox complex coordinates to and activates the α,β-unsaturated carbonyl

compound. The chiral environment then directs the nucleophilic attack of the nitroalkane to one

of the prochiral faces of the Michael acceptor.

Reaction
Type

Metal
Substrate
Scope

Typical
Yield (%)

Typical ee
(%)

References

Diels-Alder Fe(III)

Acyclic 4,4-

disubstituted

1,3-dienes

High
Moderate to

High
[7]

Mukaiyama

Aldol
Fe(II)

Aldehydes

and silyl enol

ethers

Good Up to 92 [7]

Nitro-Michael La(III)

(E)-2-

Azachalcone

s and

nitroalkanes

Good Up to 87 [8]

Negishi

Coupling
Ni(II)

Secondary

allylic

chlorides and

alkylzincs

Good High [9]

Mechanism of Enantioselection: The Role of the
Chiral Pocket
The remarkable enantioselectivity achieved with (S,S)-t-Bu-PyBox-metal complexes stems

from the well-defined three-dimensional structure of the catalyst. The C₂-symmetric nature of

the ligand simplifies the number of possible transition states, making the stereochemical

outcome more predictable.[2] The tridentate coordination of the PyBox ligand to the metal ion

creates a rigid chiral scaffold.

The bulky tert-butyl groups are positioned to create a "chiral pocket" around the metal's active

site. This steric hindrance effectively blocks one of the enantiotopic faces of the coordinated
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substrate, allowing the incoming nucleophile or reactant to approach from the less hindered

face. This facial discrimination is the key to the high levels of enantiomeric excess observed in

reactions catalyzed by these complexes. The electronic properties of the pyridine ring also play

a role, modulating the Lewis acidity of the metal center.[2]

Conclusion and Future Outlook
(S,S)-t-Bu-PyBox has firmly established itself as a privileged ligand in the field of asymmetric

catalysis. Its straightforward synthesis, stability, and the high levels of enantioselectivity it

imparts in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions have

made it an invaluable tool for synthetic organic chemists. The principles of its design, relying on

C₂-symmetry and steric control, continue to inspire the development of new and even more

effective chiral ligands. As the demand for enantiomerically pure compounds in

pharmaceuticals, agrochemicals, and materials science continues to grow, the importance and

application of (S,S)-t-Bu-PyBox and its derivatives are set to expand further. Future research

will likely focus on broadening the scope of its applications to new reaction types and

developing more sustainable catalytic systems based on this remarkable ligand architecture.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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